Cas no 133201-14-6 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name))

• Product Name: methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• CAS No: 133201-14-6
• MF: C₁₈H₂₉N₆O₈P
• MW: 488.432024717331
• CID: 1232725
• PubChem ID: 452571
• Update Time: 2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-ethoxyphosphoryl]amino]-3-methylbutanoate
• L-Valine, N-(3'-azido-3'-deoxy-P-ethyl-5'-thymidylyl)-, methyl ester, (R)-
• 133201-14-6
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-ethoxy-phosphoryl]amino]-3-methyl-butanoate
• 5'-MeValPO3(Et) AZT
• 3'-Azido-3'-deoxythymidine-5'-(ethyl methoxyvalinyl)phosphate

• Inchi： 1S/C18H29N6O8P/c1-6-30-33(28,22-15(10(2)3)17(26)29-5)31-9-13-12(21-23-19)7-14(32-13)24-8-11(4)16(25)20-18(24)27/h8,10,12-15H,6-7,9H2,1-5H3,(H,22,28)(H,20,25,27)/t12-,13+,14+,15-,33?/m0/s1
• InChI Key： GGZPMMRIYIRBDM-RXJKDQPTSA-N
• SMILES： P(N[C@H](C(=O)OC)C(C)C)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 488.17867
• Monoisotopic Mass: 488.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 181.26
• LogP: 2.01576